Cas no 20443-91-8 (2H-Pyran, tetrahydro-2-(4-nitrophenoxy)-)

2H-Pyran, tetrahydro-2-(4-nitrophenoxy)- Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-(4-nitrophenoxy)-
• 2-(4-nitrophenoxy)oxane
• 20443-91-8
• 2-(4-Nitrophenoxy)tetrahydro-2H-pyran
• SCHEMBL4095108
• 2-(p-nitrophenoxy) tetrahydropyran
• DTXSID00444046
• +Expand

• InChIKey： FCIBEQMWPFEHGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO4/c13-12(14)9-4-6-10(7-5-9)16-11-3-1-2-8-15-11/h4-7,11H,1-3,8H2
• SMILES： C1CCOC(C1)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08449
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 223.08445790g/mol
• Heavy Atom Count: 16
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6